Cas no 1378867-16-3 (2-Chloro-5-thienyl-(2-pyridyl)methanol)

2-Chloro-5-thienyl-(2-pyridyl)methanol structure
1378867-16-3 structure
Product name:2-Chloro-5-thienyl-(2-pyridyl)methanol
CAS No:1378867-16-3
MF:C10H8ClNOS
MW:225.694620132446
MDL:MFCD07775199
CID:5150210

2-Chloro-5-thienyl-(2-pyridyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-chlorothiophen-2-yl)-pyridin-2-ylmethanol
    • 2-Chloro-5-thienyl-(2-pyridyl)methanol
    • MDL: MFCD07775199
    • Inchi: 1S/C10H8ClNOS/c11-9-5-4-8(14-9)10(13)7-3-1-2-6-12-7/h1-6,10,13H
    • InChI Key: JDNVHFOZBVHCEZ-UHFFFAOYSA-N
    • SMILES: C(C1SC(Cl)=CC=1)(C1=NC=CC=C1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 360.7±37.0 °C at 760 mmHg
  • Flash Point: 171.9±26.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Chloro-5-thienyl-(2-pyridyl)methanol Security Information

2-Chloro-5-thienyl-(2-pyridyl)methanol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB428734-1g
2-Chloro-5-thienyl-(2-pyridyl)methanol; .
1378867-16-3
1g
€1621.70 2024-08-03
abcr
AB428734-1 g
2-Chloro-5-thienyl-(2-pyridyl)methanol
1378867-16-3
1g
€594.40 2023-06-16
abcr
AB428734-5g
2-Chloro-5-thienyl-(2-pyridyl)methanol
1378867-16-3
5g
€1373.40 2023-09-04
abcr
AB428734-5 g
2-Chloro-5-thienyl-(2-pyridyl)methanol
1378867-16-3
5g
€1373.40 2023-06-16

2-Chloro-5-thienyl-(2-pyridyl)methanol Related Literature

Additional information on 2-Chloro-5-thienyl-(2-pyridyl)methanol

Comprehensive Overview of 2-Chloro-5-thienyl-(2-pyridyl)methanol (CAS No. 1378867-16-3): Properties, Applications, and Industry Insights

2-Chloro-5-thienyl-(2-pyridyl)methanol (CAS No. 1378867-16-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a unique combination of thiophene and pyridine rings, making it a versatile intermediate for synthesizing bioactive compounds. With the growing demand for novel drug candidates and crop protection agents, researchers are increasingly exploring the potential of 2-Chloro-5-thienyl-(2-pyridyl)methanol in developing next-generation therapeutics and agrochemicals.

The molecular structure of 2-Chloro-5-thienyl-(2-pyridyl)methanol incorporates a chloro-substituted thienyl group and a hydroxymethylpyridine moiety, which contribute to its reactivity and binding affinity. These structural features align with current trends in fragment-based drug discovery (FBDD), where small molecular fragments like this compound serve as building blocks for designing potent inhibitors. Recent studies highlight its utility in targeting protein-protein interactions (PPIs), a hot topic in oncology drug development and neurodegenerative disease research.

From a synthetic chemistry perspective, CAS 1378867-16-3 demonstrates remarkable stability under various reaction conditions, making it suitable for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. This adaptability addresses the pharmaceutical industry's need for scalable synthetic routes, particularly for kinase inhibitors and GPCR modulators. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for preclinical studies.

Environmental considerations surrounding 2-Chloro-5-thienyl-(2-pyridyl)methanol have also emerged as a key discussion point. As regulatory agencies emphasize green chemistry principles, researchers are investigating eco-friendly purification methods like supercritical fluid chromatography (SFC) for this compound. Its biodegradation profile and structure-activity relationship (SAR) data are being actively studied to align with sustainable chemistry initiatives—a frequent search topic among academic and industrial chemists.

The commercial availability of 1378867-16-3 through specialty chemical suppliers has facilitated its adoption in high-throughput screening (HTS) campaigns. Database analytics reveal growing interest in this compound for virtual screening libraries, particularly in AI-driven drug discovery platforms. Its balanced lipophilicity (clogP ~2.3) and molecular weight (239.7 g/mol) make it an attractive candidate for lead optimization programs addressing CNS permeability challenges.

Quality control protocols for 2-Chloro-5-thienyl-(2-pyridyl)methanol typically involve rigorous residual solvent analysis and polymorph screening, reflecting industry concerns about drug substance consistency. These procedures align with ICH Q3D guidelines for elemental impurities, addressing frequent queries about metal catalyst residues in pharmaceutical intermediates. The compound's crystalline form has been characterized by XRPD, providing critical data for formulation scientists working on dosage form development.

Emerging applications of CAS 1378867-16-3 extend to material science, where its conjugated system shows promise in developing organic semiconductors. This interdisciplinary potential correlates with rising searches for multifunctional building blocks in optoelectronic materials research. Patent analysis indicates growing IP activity around derivatives of this compound, particularly for OLED materials and photovoltaic applications.

Storage and handling recommendations for 2-Chloro-5-thienyl-(2-pyridyl)methanol emphasize protection from moisture and light, with suggested storage under inert atmosphere at -20°C. These precautions reflect best practices for air-sensitive intermediates and respond to common troubleshooting questions about compound degradation in research settings. The material safety data sheet (MSDS) provides detailed guidance on laboratory handling procedures, a frequently downloaded document among purchasing researchers.

In conclusion, 2-Chloro-5-thienyl-(2-pyridyl)methanol (CAS No. 1378867-16-3) represents a compelling case study in modern chemical research, bridging medicinal chemistry, process development, and materials innovation. Its multifaceted applications continue to evolve, driven by advances in computational chemistry and high-throughput experimentation—topics dominating current scientific discourse. As research progresses, this compound will likely maintain its relevance in addressing complex challenges across multiple scientific disciplines.

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Amadis Chemical Company Limited
(CAS:1378867-16-3)2-Chloro-5-thienyl-(2-pyridyl)methanol
A1133465
Purity:99%
Quantity:1g
Price ($):961.0